3-nitro-N-[(1E,3E)-3-[(3-nitrophenyl)imino]prop-1-en-1-yl]aniline hydrochloride

• IUPAC Name: [(E)-3-(3-nitroanilino)prop-2-enylidene]-(3-nitrophenyl)azanium;chloride
• InChI: InChI=1S/C15H12N4O4.ClH/c20-18(21)14-6-1-4-12(10-14)16-8-3-9-17-13-5-2-7-15(11-13)19(22)23;/h1-11,16H;1H/b8-3+,17-9?
• InChI Key: WTRRDBZQQFDHRT-DUWNTIMISA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC=CC=[NH+]C2=CC(=CC=C2)[N+](=O)[O-].[Cl-]
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N/C=C/C=[NH+]C2=CC(=CC=C2)[N+](=O)[O-].[Cl-]
• Molecular Formula: C15H13ClN4O4
• Molecular Weight: 348.74 g/mol

Description

3-Nitro-N-[(1E,3E)-3-[(3-nitrophenyl)imino]prop-1-en-1-yl]aniline hydrochloride, also known as 3-nitro-N-anilino-1-prop-1-en-3-yl-3-nitrophenyl imide hydrochloride, is a synthetic compound with a wide range of applications in scientific research. It is an important component of many laboratory experiments and has been used in the study of biochemical and physiological processes.

Scientific Research Applications

Synthesis and Application in Catalysis

The compound has been explored for its potential in catalysis and synthesis processes. For instance, it has been used in the synthesis of mixed N,N′-(Ar,Ar′-diaryl)iminoisoindolines, which are significant for applications in palladacycle formations. This process involves a one-pot reaction of phthalaldehyde with nitroaniline, demonstrating the utility of nitroaniline derivatives in facilitating complex chemical transformations. These iminoisoindolines are precursors to dinuclear cyclopalladated complexes, showcasing their relevance in the development of catalytic materials (Chitanda et al., 2011).

Advanced Material Synthesis

Research into the synthesis of advanced materials also highlights the importance of such compounds. In particular, novel electrochromic materials that incorporate nitrotriphenylamine units have been synthesized. These materials exhibit promising properties for applications in the near-infrared (NIR) region, including high optical contrasts and fast switching speeds, making them suitable for electrochromic devices. The synthesis and electrochemical studies of these materials underscore the potential of nitroaniline derivatives in creating functional materials for technological applications (Li et al., 2017).

Biological and Medicinal Chemistry

While the requirement is to exclude information related to drug use and dosage, it is notable that derivatives of nitroaniline have been investigated for their biological activities. Such studies generally aim to understand the underlying mechanisms of action and explore potential therapeutic applications. For example, research into nitro-substituted compounds has revealed their superiority in certain biological activities compared to hydroxylated congeners, indicating the significance of nitro groups in medicinal chemistry research.

Ligand Design for Metal Complexes

The design and synthesis of multidentate ligands for coordination with metal cores, such as rhenium, highlight another application. These ligands, including nitrophenyl-aniline derivatives, facilitate the formation of complexes with potential biomedical applications. This research domain exemplifies the role of nitroaniline derivatives in developing new compounds for diagnostic and therapeutic purposes (Wang et al., 2017).